Cas no 1171174-97-2 (3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpentanenitrile)

• Product Name: 3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpentanenitrile
• CAS No: 1171174-97-2
• MF: C₁₀H₁₂F₃N₃
• MW: 231.21759223938
• MDL: MFCD09468171
• CID: 3158744
• PubChem ID: 25247441
• Update Time: 2025-11-02

3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpentanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]pentanenitrile
• 3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpentanenitrile
• STK351605
• 1171174-97-2
• AKOS005167488
• 3-(5-Methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)pentanenitrile
• EN300-231257
• 3-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]pentanenitrile

• MDL： MFCD09468171
• Inchi： 1S/C10H12F3N3/c1-3-8(4-5-14)16-7(2)6-9(15-16)10(11,12)13/h6,8H,3-4H2,1-2H3
• InChI Key： VESHRDIOBWQKEO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N(C(CC#N)CC)N=1)(F)F

Computed Properties

• Exact Mass: 231.09833188Da
• Monoisotopic Mass: 231.09833188Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpentanenitrile

Comprehensive Overview of 3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpentanenitrile (CAS No. 1171174-97-2)

3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpentanenitrile (CAS No. 1171174-97-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile-containing pyrazole derivative is known for its unique structural features, including a trifluoromethyl group and a pentanenitrile side chain, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as a key intermediate in the synthesis of bioactive molecules, making it a valuable asset in drug discovery and development.

The compound's molecular formula and structural attributes have been extensively studied to understand its physicochemical properties. With a molecular weight of approximately 249.23 g/mol, 3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpentanenitrile exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and acetonitrile. Its stability under various conditions makes it suitable for use in multi-step synthetic processes. The presence of the pyrazole ring and the nitrile functional group enhances its versatility in chemical transformations, enabling the creation of diverse derivatives for further exploration.

One of the most compelling aspects of 3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpentanenitrile is its potential application in medicinal chemistry. Recent studies have highlighted its utility in the design of enzyme inhibitors and receptor modulators, particularly in targeting inflammatory pathways. The trifluoromethyl group is known to improve metabolic stability and bioavailability, which are critical factors in drug development. As the pharmaceutical industry continues to focus on precision medicine, compounds like this are increasingly valuable for their ability to be tailored to specific therapeutic targets.

In addition to its pharmaceutical applications, 3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpentanenitrile has shown promise in agrochemical research. The compound's structural motifs are often found in pesticides and herbicides, where the pyrazole and nitrile functionalities contribute to their efficacy. With growing global demand for sustainable agricultural solutions, researchers are exploring its potential as a building block for next-generation crop protection agents. This aligns with current trends in green chemistry, where the emphasis is on developing environmentally friendly alternatives to traditional agrochemicals.

The synthesis of 3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpentanenitrile typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalyzed reactions have been employed to improve yield and efficiency. These methodologies are particularly relevant in the context of modern process optimization, where reducing waste and enhancing scalability are paramount. The compound's synthetic accessibility further underscores its appeal to industrial and academic researchers alike.

From a commercial perspective, the demand for 3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpentanenitrile is expected to grow, driven by its applications in high-value sectors. Market analyses indicate a rising interest in fluorinated compounds, owing to their unique properties and performance advantages. As industries seek to innovate, the role of specialized intermediates like this compound becomes increasingly critical. Suppliers and manufacturers are focusing on ensuring consistent quality and supply chain reliability to meet the needs of diverse end-users.

Safety and handling of 3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpentanenitrile are also important considerations. While it is not classified as a hazardous material under standard regulations, proper laboratory practices should be followed to minimize exposure. This includes the use of personal protective equipment (PPE) and adherence to good laboratory practices (GLP). Such precautions are essential to ensure safe handling and storage, particularly in research and industrial settings.

Looking ahead, the future of 3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpentanenitrile appears promising, with ongoing research uncovering new applications and synthetic routes. Its compatibility with emerging technologies such as flow chemistry and automated synthesis platforms positions it as a compound of interest for innovation-driven industries. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the development of novel solutions for healthcare, agriculture, and beyond.

In summary, 3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpentanenitrile (CAS No. 1171174-97-2) represents a versatile and valuable chemical entity with broad applicability. Its unique structural features, combined with its utility in pharmaceutical and agrochemical research, make it a compound of significant interest. As advancements in synthetic chemistry and material science continue, the potential for this compound to contribute to cutting-edge innovations remains substantial.